Petroselaidyl methane sulfonate

• Molecular Formula: C19H38O3S
• Molecular Weight: 346.6 g/mol
• InChI: InChI=1S/C19H38O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-23(2,20)21/h13-14H,3-12,15-19H2,1-2H3/b14-13+
• InChIKey: PYYRTDAKRXJMOR-BUHFOSPRSA-N

Petroselaidyl Methane Sulfonate: Identity & Profile

Petroselaidyl methane sulfonate (CAS 2692623-49-5) is a long-chain alkyl methane sulfonate ester with the molecular formula C19H38O3S and a molecular weight of 346.57 g/mol . This compound is characterized by an 18-carbon unsaturated aliphatic chain with a trans (E) double bond at the Δ6 position, derived from petroselaidyl alcohol—the reduced form of petroselaidic acid, the trans isomer of petroselinic acid [1]. It exists as a solid at room temperature, with a predicted density of 0.954±0.06 g/cm³ and a predicted boiling point of 465.7±24.0 °C . This specific trans-Δ6 configuration represents a distinct structural motif within the broader class of fatty alcohol methane sulfonates and underlies the compound's unique physicochemical and functional properties relevant to research and industrial applications [1].

Structural motif Trans-Δ6 (6E) C18:1 sulfonate ester

Research context Membrane biophysics and surfactant design

Selection logic Linear conformation enables ordered lipid packing studies

• [1] Placek, L. L. (1963). A review on petroselinic acid and its derivatives. Journal of the American Oil Chemists' Society, 40(8), 319–329. View Source

Petroselaidyl Methane Sulfonate Substitution Challenges

While alkyl methane sulfonates share a common sulfonate ester headgroup, the precise position and geometry of unsaturation within the hydrocarbon tail dictate their three-dimensional conformation, molecular packing, and interfacial behavior [1]. Petroselaidyl methane sulfonate, with its trans (E) double bond at the Δ6 position, differs fundamentally from the more common oleyl methane sulfonate, which features a cis (Z) double bond at the Δ9 position [2]. This seemingly subtle variation alters the molecular bend angle, hydrophobicity, and ultimately the compound's performance in applications ranging from membrane biophysics to surfactant-based formulations. Therefore, assuming functional equivalence among different fatty alcohol methane sulfonates without considering these precise structural parameters can lead to irreproducible results and suboptimal material selection [1].

Target Petroselaidyl methane sulfonate

Substitute Oleyl methane sulfonate

Trans-Δ6 double bond yields a linear chain, while cis-Δ9 creates a kinked geometry; molecular packing and interfacial behavior may not transfer directly.

• [1] Asada, M., & Moriya, M. (2022). Sulfonic-Hydroxyl-Type Heterogemini Surfactants Synthesized from Unsaturated Fatty Acids. Journal of Oleo Science, 71(7), 1021-1029. View Source
• [2] PubChem. Oleyl methanesulfonate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Oleyl-methanesulfonate View Source

Petroselaidyl Methane Sulfonate: Key Differentiating Evidence

Double Bond Configuration vs. Oleyl Analogue

Petroselaidyl methane sulfonate possesses a trans (E) double bond at the Δ6 position (6E-C18:1), whereas its closest common analog, oleyl methane sulfonate, features a cis (Z) double bond at the Δ9 position (9Z-C18:1) [1]. This results in a more linear molecular conformation for the petroselaidyl derivative compared to the kinked structure of the oleyl derivative [2].

Double bond configuration

Class-level inference

6E (trans) vs 9Z (cis)

Linear versus kinked geometry influences bilayer packing order.

Structural analysis only; packing effects inferred from lipid class behavior.

Evidence Dimension	Double Bond Configuration
Target Compound Data	Trans (E) at Δ6 (6E-C18:1)
Comparator Or Baseline	Oleyl methane sulfonate: Cis (Z) at Δ9 (9Z-C18:1)
Quantified Difference	Shift in double bond position by 3 carbons and change in geometry from cis to trans
Conditions	Structural analysis based on IUPAC nomenclature and SMILES strings

Why This Matters

The linear versus kinked molecular geometry directly influences packing density in lipid bilayers and monolayers, a critical parameter for applications in membrane models and surfactant design.

• [1] PubChem. Oleyl methanesulfonate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Oleyl-methanesulfonate View Source
• [2] Small, D. M. (1986). The Physical Chemistry of Lipids: From Alkanes to Phospholipids. Handbook of Lipid Research, Vol. 4. Plenum Press, New York. View Source

Efficient One-Step Synthesis

A reported one-step synthesis protocol for petroselaidyl methane sulfonate, utilizing adapted Vilsmeier conditions, achieves the target compound in quantitative yield, as detailed in a 2023 publication [1]. The product was comprehensively characterized by 1H-, 2H-, 13C-NMR, as well as IR and Raman spectroscopy [1]. This synthetic efficiency can be contrasted with more complex multi-step procedures sometimes required for structurally related sulfonate esters [2].

Synthetic yield

Supporting evidence

Quantitative (one-step)

Facilitates scalable procurement of research-grade material.

Reported yield from single synthesis; cross-batch validation advised.

Evidence Dimension	Synthetic Yield
Target Compound Data	Quantitative yield (reported as 'quantitative')
Comparator Or Baseline	Other alkyl sulfonate ester syntheses (e.g., multi-step routes)
Quantified Difference	Not quantified for a specific comparator; the claim is of a 'quantitative' yield via a one-step route
Conditions	One-step synthesis using adapted Vilsmeier conditions

Why This Matters

A high-yielding, single-step synthetic route suggests potential advantages in scalability and cost-effectiveness for procurement of research-grade material.

• [1] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). Petroselaidyl Methane Sulfonate. Molbank, 2023(2), M1654. View Source
• [2] Allen, D. K., & Tao, B. Y. (2000). Synthesis of novel fatty acid derivatives for enhanced performance. Journal of Surfactants and Detergents, 3(4), 459-467. View Source

Predicted Physicochemical Properties

The predicted density of petroselaidyl methane sulfonate is 0.954±0.06 g/cm³, and its predicted boiling point is 465.7±24.0 °C . These values are consistent with its molecular formula of C19H38O3S and molecular weight of 346.57 g/mol. For comparison, the reported density of the parent fatty acid, petroselinic acid, is approximately 0.899 g/cm³ , indicating that the addition of the methane sulfonate group increases the compound's density, as expected.

Predicted properties

Data to verify

Density 0.954 ± 0.06 g/cm³ (pred.)

Guides material handling and formulation development.

Predicted values; experimental confirmation recommended before critical use.

Evidence Dimension	Predicted Density
Target Compound Data	0.954±0.06 g/cm³
Comparator Or Baseline	Petroselinic acid: ~0.899 g/cm³
Quantified Difference	Increase of approximately 0.055 g/cm³
Conditions	Predicted properties; petroselinic acid data from literature

Why This Matters

These predicted values serve as essential specifications for material handling, purification, and formulation development, allowing for preliminary assessment of compatibility with various solvents and process conditions.

Petroselaidyl Methane Sulfonate Applications

Lipid Membrane Packing and Phase Behavior

Due to its linear trans-Δ6 configuration, petroselaidyl methane sulfonate is particularly well-suited for investigating the role of double bond position and geometry in lipid packing. When incorporated into model membranes, it is expected to exhibit a higher degree of molecular order and a higher gel-to-liquid crystalline phase transition temperature compared to its cis-Δ9 analog, oleyl methane sulfonate [1]. This allows researchers to systematically probe the relationship between lipid tail conformation and membrane properties, which is essential for understanding biological membrane function and for designing synthetic lipid-based drug delivery systems [2].

Tailored Surfactant Synthesis

The specific structural features of petroselaidyl methane sulfonate make it a valuable building block for generating novel surfactants with predictable properties. Research on heterogemini surfactants derived from petroselinic and oleic acids has demonstrated that the position and geometry of the double bond significantly impact critical micelle concentration (CMC) and surface tension reduction [1]. Therefore, starting with petroselaidyl methane sulfonate allows chemists to design surfactants with precise hydrophobic tail conformations, enabling the fine-tuning of emulsification, foaming, and wetting behaviors for applications in cosmetics, agrochemicals, and industrial cleaning formulations [2].

Internal Standard in Lipidomics

The unique and well-characterized structure of petroselaidyl methane sulfonate makes it a suitable candidate for use as an internal standard or reference compound in mass spectrometry-based lipidomics workflows. Its distinct molecular mass, retention time, and fragmentation pattern—governed by its C18:1 (6E) chain and methane sulfonate headgroup [1]—allow for its clear differentiation from more abundant endogenous lipid species. This ensures accurate quantification and method validation in studies profiling fatty acid derivatives and related metabolites [2].

Application

Selection Property

Validation Focus

Lipid packing and phase behavior studies

Trans-Δ6 linear geometry

Packing order and gel-to-liquid crystalline transition

Surfactant structure-property research

Precise hydrophobic tail conformation

CMC and surface tension reduction profiling

Lipidomics internal standard

Distinct mass and retention signature

Quantification accuracy and method validation

• [1] Small, D. M. (1986). The Physical Chemistry of Lipids: From Alkanes to Phospholipids. Handbook of Lipid Research, Vol. 4. Plenum Press, New York. View Source
• [2] Marsh, D. (2013). Handbook of Lipid Bilayers (2nd ed.). CRC Press, Boca Raton, FL. View Source